Cas no 1706076-93-8 (5-(1,2-dithiolan-3-yl)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pentanamide)

• Product Name: 5-(1,2-dithiolan-3-yl)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pentanamide
• CAS No: 1706076-93-8
• MF: C₁₇H₂₇N₃O₂S₂
• MW: 369.545181512833
• CID: 5883058
• PubChem ID: 90622301
• Update Time: 2024-01-12

5-(1,2-dithiolan-3-yl)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• 5-(1,2-dithiolan-3-yl)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}pentanamide
• AKOS025095748
• 5-(1,2-dithiolan-3-yl)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pentanamide
• 1706076-93-8
• 5-(dithiolan-3-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]pentanamide
• F6448-1346

• Inchi： 1S/C17H27N3O2S2/c21-17(4-2-1-3-16-7-10-23-24-16)19-15-11-18-20(13-15)12-14-5-8-22-9-6-14/h11,13-14,16H,1-10,12H2,(H,19,21)
• InChI Key： ITUDGMKPDIGQRN-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(NC1C=NN(C=1)CC1CCOCC1)=O

Computed Properties

• Exact Mass: 369.15446946g/mol
• Monoisotopic Mass: 369.15446946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes Lipoamides